Cas no 137641-17-9 (2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)

• Product Name: 2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• CAS No: 137641-17-9
• MF: C₁₉H₁₁F₅N₂O₂
• MW: 394.294862031937
• CID: 1245394
• PubChem ID: 76851134
• Update Time: 2025-04-20

2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• 137641-17-9

• Inchi： 1S/C19H11F5N2O2/c20-13-6-2-7-14(21)17(13)26-18(27)15-8-3-9-16(25-15)28-12-5-1-4-11(10-12)19(22,23)24/h1-10H,(H,26,27)
• InChI Key： REPCYBTZRHERMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C(=CC=CC=2F)F)=O)=N1)(F)F

Computed Properties

• Exact Mass: 394.07413
• Monoisotopic Mass: 394.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 5

Experimental Properties

• PSA: 51.22